1-(4-Methanesulfonyl-phenyl)-2-nitro-ethanone oxime

• CAS No.: 832717-24-5
• Molecular Formula: C9H10N2O5S
• Molecular Weight: 258.25 g/mol
• IUPAC Name: N-[1-(4-methylsulfonylphenyl)-2-nitroethylidene]hydroxylamine
• InChI: InChI=1S/C9H10N2O5S/c1-17(15,16)8-4-2-7(3-5-8)9(10-12)6-11(13)14/h2-5,12H,6H2,1H3
• InChI Key: MGCAXCXMIKIVHR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=NO)C[N+](=O)[O-]

Description

1-(4-Methanesulfonyl-phenyl)-2-nitro-ethanone oxime is a useful research compound. Its molecular formula is C9H10N2O5S and its molecular weight is 258.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-methanesulfonyl-phenyl)-2-nitro-ethanone (12.5 g, 51.4 mmol) in ethanol (100 mL), was added NH2OH.HCl (3.57 g, 51.4 mmol) and acetic acid (33 mL) at room temperature. The reaction was refluxed for 3 h and cooled to room temperature. The reaction was concentrated under vacuum and extracted with ethyl acetate (200 mL). The reaction was concentrated to afford the crude compound which was recrystallized from petroleum ether/hexane (1/3) as white crystals (10.3 g, 83.4%). 1H NMR (400 Mz, DMSO-d6) δ 12.81 (s, 1H), 8.03 (m, 4H), 5.93 (s, 2H), 3.28 (s, 3H). LCMS 259.2[M+H].